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Compound Name: KM04416

Cat. No.: B15614295 Get Quote

For Research Use Only.

Introduction
KM04416 is an isothiazolone derivative identified as an inhibitor of the mitochondrial FAD-

linked glycerol-3-phosphate dehydrogenase (GPD2).[1][2][3][4][5][6] GPD2 is a key enzyme in

the glycerophosphate shuttle, playing a significant role in cellular bioenergetics by linking

glycolysis to mitochondrial oxidative phosphorylation.[7] Elevated GPD2 activity has been

observed in several prostate cancer cell lines, contributing to a pro-oxidative phenotype and

promoting cell survival.[1][3] KM04416 has been shown to exert anti-proliferative effects on the

PC-3 human prostate cancer cell line.[1][2][3][5]

These application notes provide an overview of the known effects of KM04416 on prostate

cancer cells and offer detailed protocols for further investigation of its biological activities.

Data Presentation
Table 1: Effect of KM04416 on the Proliferation of
Prostate Cell Lines
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Cell Line Description
Concentrati
on (µM)

Incubation
Time
(hours)

Effect Reference

PC-3

Human

Prostate

Adenocarcino

ma

10 72

~50%

inhibition of

cell growth

[1][2][5]

PNT1A

Non-

malignant

Human

Prostate

Epithelial

Cells

10 72

Significant

inhibition of

cell

proliferation

[1][2][5]

Mechanism of Action
KM04416 functions as an inhibitor of glycerol-3-phosphate dehydrogenase (GPD2), an enzyme

located on the inner mitochondrial membrane. GPD2 is a component of the glycerophosphate

shuttle, which facilitates the transfer of reducing equivalents from cytosolic NADH to the

mitochondrial electron transport chain. By inhibiting GPD2, KM04416 is thought to disrupt

cellular metabolism and redox balance, which can impact the proliferation and survival of

cancer cells that exhibit elevated GPD2 activity.[1][3][4]
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Seed Cells in 96-well Plate

Incubate 24h

Treat with KM04416

Incubate (24, 48, 72h)

Add MTT Solution

Incubate 4h

Dissolve Formazan (DMSO)

Read Absorbance (570 nm)

Analyze Data

 

Seed & Treat Cells

Harvest & Wash Cells

Resuspend in Binding Buffer

Stain with Annexin V & PI

Incubate 15 min (Dark)

Add Binding Buffer

Analyze by Flow Cytometry

Quantify Apoptosis
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Seed & Treat Cells

Harvest & Wash Cells

Fix in 70% Ethanol

Wash with PBS

Stain with PI/RNase A

Incubate 30 min (Dark)

Analyze by Flow Cytometry

Determine Cell Cycle Distribution

 

Cell Lysis & Protein Quantification

SDS-PAGE

Transfer to PVDF Membrane

Blocking

Primary Antibody Incubation (p-STAT3)

Secondary Antibody Incubation

ECL Detection

Strip & Re-probe (Total STAT3, Loading Control)

Analyze Protein Expression

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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